Cas no 54795-05-0 (6-Chloro-3-methyl-2,3-dihydro-1H-inden-1-one)

• Product name: 6-Chloro-3-methyl-2,3-dihydro-1H-inden-1-one
• CAS No: 54795-05-0
• MF: C₁₀H₉ClO
• MW: 180.630861997604
• CID: 1093791
• PubChem ID: 12218844

6-Chloro-3-methyl-2,3-dihydro-1H-inden-1-one Chemical and Physical Properties

Names and Identifiers

• 6-Chloro-3-methyl-2,3-dihydro-1H-inden-1-one
• 6-chloro-3-methyl-2,3-dihydroinden-1-one
• AKOS022188451
• Y13960
• AKOS000249516
• 54795-05-0

• Inchi： 1S/C10H9ClO/c1-6-4-10(12)9-5-7(11)2-3-8(6)9/h2-3,5-6H,4H2,1H3
• InChI Key： KSTQYFUKTRTKJJ-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)C(CC2C)=O

Computed Properties

• Exact Mass: 180.0341926g/mol
• Monoisotopic Mass: 180.0341926g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.1Ų
• XLogP3: 2.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Indanes Indanones

Additional information on 6-Chloro-3-methyl-2,3-dihydro-1H-inden-1-one

6-Chloro-3-methyl-2,3-dihydro-1H-inden-1-one (CAS No. 54795-05-0): A Comprehensive Overview

6-Chloro-3-methyl-2,3-dihydro-1H-inden-1-one (CAS No. 54795-05-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This chlorinated indanone derivative is widely recognized for its unique structural properties and potential applications in various scientific fields. With the increasing demand for novel chemical entities in drug discovery, compounds like 6-Chloro-3-methyl-2,3-dihydro-1H-inden-1-one are becoming increasingly important in modern research.

The molecular structure of 6-Chloro-3-methyl-2,3-dihydro-1H-inden-1-one features a fused bicyclic system with a ketone functional group at the 1-position and a chlorine substituent at the 6-position. This particular arrangement contributes to its distinctive chemical behavior, making it a valuable intermediate in organic synthesis. Researchers often utilize this compound as a building block for more complex molecules, particularly in the development of potential therapeutic agents.

In recent years, there has been growing interest in indanone derivatives due to their diverse biological activities. The chloro-methyl substitution pattern in 6-Chloro-3-methyl-2,3-dihydro-1H-inden-1-one has shown particular promise in medicinal chemistry applications. Many scientists are exploring its potential as a precursor for compounds with anti-inflammatory, antimicrobial, or central nervous system activity, aligning with current trends in targeted drug development.

The synthesis of 6-Chloro-3-methyl-2,3-dihydro-1H-inden-1-one typically involves multi-step organic reactions, with careful control of reaction conditions to ensure high purity and yield. Modern synthetic approaches often employ catalytic methods and green chemistry principles, reflecting the pharmaceutical industry's shift toward more sustainable practices. Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely used to characterize this compound and verify its structural integrity.

From a commercial perspective, 6-Chloro-3-methyl-2,3-dihydro-1H-inden-1-one is available through specialized chemical suppliers catering to research institutions and pharmaceutical companies. The global market for such fine chemicals has been expanding steadily, driven by increased R&D investment in life sciences. Current pricing trends reflect the compound's purity grade, with pharmaceutical-grade material commanding premium prices due to stringent quality requirements.

Storage and handling of 6-Chloro-3-methyl-2,3-dihydro-1H-inden-1-one require standard laboratory precautions. The compound should be kept in tightly sealed containers under appropriate conditions to maintain stability. While not classified as highly hazardous, proper personal protective equipment is recommended when working with this chemical, in line with general laboratory safety protocols.

Recent scientific literature highlights several innovative applications of 6-Chloro-3-methyl-2,3-dihydro-1H-inden-1-one derivatives. Some studies have explored their use in materials science, particularly in the development of organic semiconductors and photoresponsive materials. This interdisciplinary potential makes the compound particularly interesting in the context of emerging technologies and advanced material development.

Quality control for 6-Chloro-3-methyl-indanone (an alternative name sometimes used) involves rigorous testing to ensure compliance with research standards. Specifications typically include purity assessments, residual solvent analysis, and confirmation of structural characteristics. These quality measures are especially important when the compound is intended for use in biological testing or as a pharmaceutical intermediate.

The future outlook for 6-Chloro-3-methyl-2,3-dihydro-1H-inden-1-one appears promising, with ongoing research uncovering new potential applications. As synthetic methodologies continue to advance and our understanding of structure-activity relationships deepens, this compound and its derivatives are likely to play increasingly important roles in scientific innovation. The growing interest in privileged structures in medicinal chemistry further underscores the significance of such specialized chemical building blocks.

For researchers seeking detailed technical information about CAS 54795-05-0, comprehensive data sheets are available from reputable chemical databases and suppliers. These resources typically provide physical property data, spectral information, and handling guidelines, serving as valuable references for laboratory work involving this interesting chemical entity.